N1-(2-methoxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C13H19N3O6S2/c1-21-6-4-14-12(17)13(18)15-9-10-16(5-7-22-10)24(19,20)11-3-2-8-23-11/h2-3,8,10H,4-7,9H2,1H3,(H,14,17)(H,15,18)
• InChI Key: XVJZCPKWLYPICL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C13H19N3O6S2
• Molecular Weight: 377.4 g/mol

Description

N1-(2-methoxyethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C13H19N3O6S2 and its molecular weight is 377.43. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Organic Synthesis

Compounds related to oxazolidinones are instrumental in catalysis and organic synthesis, particularly in coupling reactions. For example, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide has been established as an effective catalyst system for Goldberg amidation, facilitating the coupling of (hetero)aryl chlorides and amides, including the challenging arylation of lactams and oxazolidinones, in good to excellent yields (De, Yin, & Ma, 2017). This showcases the utility of such compounds in enhancing the efficiency of synthetic pathways, enabling the creation of complex organic molecules.

Antimicrobial Activity

Structurally similar compounds have shown potential in antimicrobial applications. A study on the synthesis and antimicrobial screening of derivatives incorporating the thiazole ring revealed their effectiveness against various bacterial and fungal strains, suggesting the potential for developing new therapeutic agents against microbial diseases (Desai, Rajpara, & Joshi, 2013).

Aldose Reductase Inhibition

In the context of medicinal chemistry, derivatives of thiazolidin-4-one have been evaluated for their inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications. This research suggests the potential therapeutic applications of these compounds in managing diabetes-related issues (Ali et al., 2012).

Orexin Receptor Antagonism

Some related compounds have been explored for their role in modulating arousal and stress-related processes through orexin receptor antagonism, highlighting their potential in psychiatric disorder treatment (Bonaventure et al., 2015).